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Compound of Interest

Compound Name: Bis(2-chloroethyl) phosphate-d8

Cat. No.: B12391953 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Bis(2-chloroethyl) phosphate-d8
is not publicly available. This guide has been compiled from data provided by chemical

suppliers for the deuterated compound and from the SDS of its non-deuterated analogue,

Tris(2-chloroethyl) phosphate, which is expected to have similar safety and handling

requirements. Researchers and drug development professionals should always consult the

specific SDS provided by their supplier before handling this chemical and adhere to all

institutional and governmental safety protocols. This compound is intended for research and

development use only and is not for human or veterinary use.[1]

Chemical and Physical Properties
Bis(2-chloroethyl) phosphate-d8 is a deuterated stable isotope of Bis(2-chloroethyl)

phosphate.[2] It is primarily used as an internal standard or tracer in quantitative analyses such

as NMR, GC-MS, or LC-MS.[2]
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Property Value Source

Chemical Formula C4HD8Cl2O4P [1][2][3]

Molecular Weight 231.04 [1][2][3]

CAS Number 1477495-02-5 [2][3]

Unlabeled CAS Number 3040-56-0 [2][3]

Appearance Solid, Off-white to light yellow [2][4]

Purity 97% - 99.90% [1][2][3]

Solubility

DMSO: 1 mg/mL (4.33 mM);

requires ultrasonic and

warming.

[2][4]

Toxicological Data
Toxicological data for Bis(2-chloroethyl) phosphate-d8 is not available. The following data is

for the closely related compound, Tris(2-chloroethyl) phosphate. It is presumed to have similar

toxicological properties.

Hazard Type Classification & Statement Source

Acute Toxicity (Oral)
Acute Tox. 4; H302: Harmful if

swallowed.
[5]

Carcinogenicity
Carc. 2; H351: Suspected of

causing cancer.
[5]

Reproductive Toxicity
Repr. 1B; H360F: May damage

fertility.
[5]

Aquatic Hazard

Aquatic Chronic 2; H411: Toxic

to aquatic life with long lasting

effects.

[5]
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Toxicity Metric Value Species Source

LD50 (Oral) 1,230 mg/kg Rat [5][6]

LD50 (Oral) 501 mg/kg Male Rat [6]

Experimental Protocols: Handling, Storage, and
Emergency Procedures
Handling and Personal Protective Equipment (PPE)
Due to the potential hazards, including suspected carcinogenicity and reproductive toxicity,

strict handling procedures must be followed.

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[7][8]

Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7][8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[7][8]

Respiratory Protection: If adequate ventilation is not available, use a NIOSH-approved

respirator.[7][8]

Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the

handling area.[8]

Storage
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Solid Form: Store at 4°C, protected from light, and under a nitrogen atmosphere.[2][4]

In Solvent:

Store at -80°C for up to 6 months.[2][4]
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Store at -20°C for up to 1 month.[2][4]

General Storage Conditions: Keep the container tightly closed in a dry, cool, and well-

ventilated place.[7][8][9] Store locked up.[5]

First Aid Measures
In case of exposure, follow these first aid protocols.

Ingestion: If swallowed, rinse your mouth. Do NOT induce vomiting. Call a POISON

CENTER or doctor if you feel unwell.[5][7][9]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.

Seek medical attention.[7][9]

Skin Contact: Remove all contaminated clothing immediately. Flush skin with plenty of soap

and water for at least 15 minutes. Seek medical aid.[7][9][10]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[7][9][10]

Visualized Workflows and Relationships
Chemical Spill Response Workflow
The following diagram outlines the logical workflow for responding to a chemical spill of Bis(2-
chloroethyl) phosphate-d8.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Immediate Action

Assess the Spill
(Size & Hazard)

Is the spill large or
highly hazardous?

Call Emergency Response Team

Yes

Don Appropriate PPE
(Gloves, Goggles, Respirator)

No, manageable spill

Report the Incident

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
into a labeled waste container

Decontaminate the Area

Dispose of Waste according to
Institutional/Local Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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